![molecular formula C5H4Cl2N2O B065873 3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride CAS No. 173841-83-3](/img/structure/B65873.png)
3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a versatile compound that can be used in various fields, including pharmaceuticals, pesticides, and agrochemicals. The compound is synthesized through a multi-step process, which involves the reaction of different reagents.
Mechanism Of Action
The mechanism of action of 3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride is not fully understood. However, it is believed to act as an acylating agent, reacting with various nucleophiles, such as amines and alcohols, to form covalent bonds.
Biochemical and Physiological Effects:
The compound has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation. Additionally, it has been shown to have anti-tumor activity and to induce apoptosis in cancer cells.
Advantages And Limitations For Lab Experiments
One of the main advantages of using 3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride in laboratory experiments is its versatility. It can be used as a building block for the synthesis of various compounds, making it a valuable tool for medicinal chemistry and drug discovery. However, the compound is highly reactive and unstable, making it difficult to handle and store.
Future Directions
There are numerous future directions for research involving 3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride. One area of interest is the development of new anti-inflammatory and anti-cancer agents based on the compound. Additionally, the compound could be used in the development of new pesticides and agrochemicals. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in various fields.
Conclusion:
In conclusion, 3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride is a versatile compound that has numerous applications in scientific research. Its unique properties make it a valuable tool for medicinal chemistry, biochemistry, and pharmacology. However, further research is needed to fully understand the compound's mechanism of action and its potential applications in various fields.
Scientific Research Applications
The compound has numerous applications in scientific research, including medicinal chemistry, biochemistry, and pharmacology. It has been used as a building block for the synthesis of various compounds, including anti-inflammatory and anti-cancer agents. Additionally, it has been used in the development of new pesticides and agrochemicals.
properties
CAS RN |
173841-83-3 |
---|---|
Product Name |
3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride |
Molecular Formula |
C5H4Cl2N2O |
Molecular Weight |
179 g/mol |
IUPAC Name |
5-chloro-2-methylpyrazole-3-carbonyl chloride |
InChI |
InChI=1S/C5H4Cl2N2O/c1-9-3(5(7)10)2-4(6)8-9/h2H,1H3 |
InChI Key |
VFZHBVZIQASVCW-UHFFFAOYSA-N |
SMILES |
CN1C(=CC(=N1)Cl)C(=O)Cl |
Canonical SMILES |
CN1C(=CC(=N1)Cl)C(=O)Cl |
synonyms |
1H-Pyrazole-5-carbonyl chloride, 3-chloro-1-methyl- (9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.